Cas no 2172502-77-9 (4-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol)

• Product Name: 4-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol
• CAS No: 2172502-77-9
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 5937355
• PubChem ID: 165787414
• Update Time: 2025-07-09

4-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol
• 2172502-77-9
• 4-[4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl]-3-methylbutan-1-ol
• EN300-1595990

• Inchi： 1S/C12H22N4O/c1-9(4-5-17)8-16-12(6-10-2-3-10)11(7-13)14-15-16/h9-10,17H,2-8,13H2,1H3
• InChI Key： UVVQIPKUKYVWDX-UHFFFAOYSA-N
• SMILES： OCCC(C)CN1C(=C(CN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77Ų

Additional information on 4-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol

Introduction to 4-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol (CAS No. 2172502-77-9)

4-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 2172502-77-9, belongs to a class of molecules that incorporate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 4-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol features a triazole ring, which is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological pathways. The presence of an aminomethyl group at the 4-position and a cyclopropylmethyl substituent at the 5-position introduces additional layers of complexity, which may influence its interactions with biological targets. The compound also contains a 3-methylbutan-1-ol moiety, which could contribute to its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivities of such complex molecules with greater accuracy. Studies have suggested that the triazole ring in this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable starting point for the development of novel therapeutic agents. Additionally, the aminomethyl group could serve as a site for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties.

The cyclopropylmethyl substituent is particularly noteworthy, as cyclopropane motifs are known to enhance binding affinity and metabolic stability in drug candidates. This feature has been exploited in various drug molecules to improve their pharmacokinetic profiles. In the context of 4-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol, this group may contribute to the compound's ability to interact effectively with biological targets while minimizing off-target effects.

Current research in medicinal chemistry emphasizes the importance of multifunctional molecules that can address multiple disease pathways simultaneously. The structural features of 4-4-(aminomethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-1-ylium 3-methylbutan-l -01 (CAS No. 2172502 77 9) make it an attractive candidate for such an approach. For instance, the combination of an aminomethyl group and a triazole ring could potentially enable dual inhibition of key enzymes involved in inflammatory responses or cancer progression.

Furthermore, the compound's solubility profile, influenced by the presence of the 3-methylbutan-l -01 moiety, is another critical factor in drug development. Poor solubility can significantly hinder a drug's efficacy and bioavailability. Preliminary studies suggest that 4 -4 (amino methyl) -5 ( cyc lo prop ylm eth yl) -l H -l ,2 ,3 -tr i az ol -l -y l -3 -meth ylb ut an -l -01 (CAS No .2172502 77 9) exhibits favorable solubility characteristics, which could facilitate its formulation into effective pharmaceutical products.

In vitro studies have begun to explore the potential biological activities of this compound. Initial experiments have shown promising results in terms of inhibitory effects on certain enzymes associated with metabolic disorders and inflammation. The triazole ring has been identified as a key pharmacophore responsible for these interactions. Additionally, the aminomethyl group has shown potential in modulating protein-protein interactions, which could be relevant for therapeutic applications in diseases such as cancer and neurodegenerative disorders.

The synthesis of 4 -4 (amino methyl) -5 ( cyc lo prop ylm eth yl) -l H -l ,2 ,3 -tr i az ol-l y l -3 -meth ylb ut an-l ol (CAS No .2172502 77 9) presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups into a single molecular framework requires careful planning to ensure optimal yield and purity. However; recent advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

One particularly innovative approach involves the use of transition metal-catalyzed reactions to construct the triazole ring from readily available precursors. This method not only simplifies the synthetic route but also allows for greater control over regioselectivity; ensuring that the desired substitution pattern is achieved. Additionally; the use of protecting group strategies has enabled chemists to install each functional group in a stepwise manner while maintaining high reaction yields.

The development of novel drug candidates often involves iterative optimization processes; where initial leads are modified based on structural modifications guided by computational predictions or experimental data. In the case of 4 --(amino methyl) --5 --( cyc lo prop ylm eth yl) -- l H -- l ,2 ,3 --tr i az ol-l y l --3 --meth ylb ut an-l ol (CAS No .2172502 77 9); further studies are needed to refine its pharmacological profile and improve its pharmacokinetic properties. These efforts may include modifications to enhance binding affinity; reduce toxicity; or improve metabolic stability.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify promising candidates from vast chemical libraries. By leveraging these technologies; scientists can predict how different molecular structures will interact with biological targets; thereby accelerating the discovery process significantly. In this context; 4 --(amino methyl) --5 --( cyc lo prop ylm eth yl) -- l H -- l ,2 ,3 --tr i az ol-l y l --3 --meth ylb ut an-l ol (CAS No .2172502 77 9) represents an exciting opportunity for further exploration using these advanced computational tools.

Future directions for research on this compound may include exploring its potential as a lead molecule for new therapeutic agents or as part of combination therapies targeting multiple disease pathways simultaneously. Additionally; studies could focus on understanding how variations in its structure influence its bioactivity; providing valuable insights into structure-function relationships within this class of molecules.

In conclusion,4--(amino methyl)--5--( cyc lo prop ylm eth yl)-- l H-- l ,2 ,3--tr i az ol-l y l--3--meth ylb ut an-l ol(CAS No .2172502779) is a structurally fascinating compound with significant potential in pharmaceutical research due to its unique molecular features including:the presenceofatrichazole ring ;anamino methylgroup ;and acyclopropymethylester moiety . Its favorable solubility profile ;potential bioactivities ;and amenabilitytosyntheticmodificationmakeitattractiveforfurtherinvestigationinmedicinalchemistry . As researchcontinuestoevolve ;thiscompoundholds promiseforcontributingto thenextgenerationoftherapeuticagents designed todresspecificdisease states effectively . p >